![molecular formula C16H17N3O3 B3083731 [{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid CAS No. 1142204-85-0](/img/structure/B3083731.png)
[{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid
Overview
Description
[{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid
is a complex organic compound . It contains a pyridine ring, which is a six-membered heterocyclic ring with one nitrogen atom . The compound also contains an acetic acid moiety .
Synthesis Analysis
The synthesis of pyridine compounds has been extensively studied . Pyridine was first synthesized by Ramsay in 1877 through the reaction of acetylene with hydrogen cyanide in a red-hot iron tube furnace . Later, Arthur Hantzsch synthesized pyridine compounds through a multicomponent reaction, starting from a β-ketoester, an aldehyde, and ammonia .
Molecular Structure Analysis
The molecular structure of This compound
is complex, with several functional groups . It includes a pyridine ring, an acetic acid moiety, and an amino group .
Chemical Reactions Analysis
Pyridine compounds, including This compound
, can undergo various chemical reactions . For example, El-Sayed et al. reported that tetrazolo[1,5-a]pyridine derivative and thienopyridine, synthesized from 6-ethoxy-2-oxo-4-phenyl-1,2-dihydropyridine-3,5-dicarbonitrile, have good antimicrobial activities .
Physical and Chemical Properties Analysis
The physical and chemical properties of This compound
include a molecular weight of 151.12 g/mol, a topological polar surface area of 67.3 Ų, and a complexity of 179 .
Scientific Research Applications
DFT and Quantum Chemical Investigation
The molecular properties of various compounds, including 1-{2-[(2-hydroxyethyl)thio]ethyl}pyrrolidin-2-one (HTEP) and other related compounds, were explored through DFT and quantum-chemical calculations. The study examined thermodynamics parameters, electronic properties like HOMO and LUMO energy, and molecular densities. Although not directly about [{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid, this research provides a framework for understanding similar molecular structures and their quantum-chemical behaviors (Bouklah et al., 2012).
Organic Synthesis and Reactivity Studies
Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals
A study investigated the condensation reactions of 3-Oxo-2-arylhydrazonopropanals with various active methylene reagents, leading to the formation of different compounds. This research might offer insights into the reactivity and potential applications of similar oxo compounds (Al-Mousawi & El-Apasery, 2012).
Cyclization of Ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates
This study delves into the cyclization reactions of ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates with 3-amino-5-hydroxypyrazole. The results show the formation of various compounds, highlighting the complex chemical behaviors of oxo-ethyl and related compounds (Goryaeva et al., 2013).
Biomimetic Studies
Tetranuclear Mn-complexes as Models for Photosystem II
Research focused on the synthesis and characterization of tetranuclear manganese(II) complexes, which serve as biomimetic models for the oxygen evolving complex in Photosystem II. The study's insights into the electrochemical reactions and oxygen evolution could be relevant for understanding the activities of complex molecular structures like this compound (Berggren et al., 2009).
Crystallographic and Structural Studies
Crystal Structure of Fluroxypyr
The crystal structure of fluroxypyr, a pyridine herbicide, was studied, revealing its interaction through hydrogen bonds and weak π–π interactions, forming a three-dimensional network. This study could provide a comparison for the structural analysis of similar pyridine-based compounds (Park et al., 2016).
X-ray Crystallographic Study of Organogermanium Compounds
This research presents the X-ray crystallographic structures of organogermanium compounds, specifically focusing on the pentacoordinated structure. The findings could offer structural insights relevant to the geometric configuration of similar complex molecules (Takeuchi et al., 2003).
Antibacterial and Antifungal Activity Studies
Synthesis and Evaluation of Antibacterial Activity of 1, 4-Benzoxazine Analogues
This study involved the synthesis of benzoxazine analogues and evaluating their antibacterial activity against various strains. The compounds with good activity against specific strains could guide the understanding of the antibacterial properties of related molecular structures (Kadian et al., 2012).
Synthesis of 1, 4 Benzothiazine Derivatives for Antimicrobial Activity
A study synthesized benzothiazine derivatives and assessed their antimicrobial activity. This research might provide insights into the antimicrobial potential of other complex compounds with similar structures (Kalekar et al., 2011).
Future Directions
The future directions for the study and application of [{2-Oxo-2-[(pyridin-3-ylmethyl)amino]-ethyl}(phenyl)amino]acetic acid
and similar compounds could include further exploration of their therapeutic properties, such as antimicrobial, antiviral, antitumor, analgesic, anticonvulsant, anti-inflammatory, antioxidant, anti-Alzheimer’s, anti-ulcer, or antidiabetic properties . Additionally, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry .
Properties
IUPAC Name |
2-(N-[2-oxo-2-(pyridin-3-ylmethylamino)ethyl]anilino)acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3/c20-15(18-10-13-5-4-8-17-9-13)11-19(12-16(21)22)14-6-2-1-3-7-14/h1-9H,10-12H2,(H,18,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRJLABDPSAIGLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(CC(=O)NCC2=CN=CC=C2)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801178337 | |
Record name | Glycine, N-[2-oxo-2-[(3-pyridinylmethyl)amino]ethyl]-N-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801178337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1142204-85-0 | |
Record name | Glycine, N-[2-oxo-2-[(3-pyridinylmethyl)amino]ethyl]-N-phenyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1142204-85-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Glycine, N-[2-oxo-2-[(3-pyridinylmethyl)amino]ethyl]-N-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801178337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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